1-[(4-Fluorophenyl)methyl]cyclopentane-1-carboxylic acid

• IUPAC Name: 1-[(4-fluorophenyl)methyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C13H15FO2/c14-11-5-3-10(4-6-11)9-13(12(15)16)7-1-2-8-13/h3-6H,1-2,7-9H2,(H,15,16)
• InChI Key: KNKZWRPVYPXRBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C13H15FO2
• Molecular Weight: 222.25 g/mol
• CAS RN: 1225506-32-0

Description

1-[(4-Fluorophenyl)methyl]cyclopentane-1-carboxylic acid (FMPCA) is a chemical compound that belongs to the class of cyclopentane carboxylic acids. It is a potent and selective agonist of the G protein-coupled receptor 55 (GPR55), which is a relatively new member of the cannabinoid receptor family. FMPCA has been studied for its potential therapeutic applications in various physiological and pathological processes.

Scientific Research Applications

Synthesis Approaches:

• A multi-step synthesis of 1-(4-fluorophenyl)-2-(4-pyridyl)cyclopentene, a structural analogue of 1-[(4-Fluorophenyl)methyl]cyclopentane-1-carboxylic acid, was reported. This process starts from cyclopentanone and involves a series of chemical reactions, including a Grignard reaction and oxidation, to form the final product (Thaher et al., 2008).
• A synthesis approach involves the creation of cyclopentanone building blocks, leading to the formation of an all-carbon quaternary stereogenic center. This synthesis utilizes both inter- and intramolecular alkylation reactions and is notable for producing enantiomerically pure compounds (Penrose et al., 2015).

Structural Analysis:

• The conformational preferences of 1-amino-2-phenylcyclopentane-1-carboxylic acid, a compound related to the structure , were studied using DFT calculations. The study revealed that the compound’s conformational space is significantly restricted, suggesting potential unique reactivity or binding properties (Casanovas et al., 2008).

Biochemical and Medicinal Applications

PET Imaging Agents:

• Certain fluorinated cyclopentane-1-carboxylic acid derivatives were developed as PET imaging agents. These compounds demonstrated promising properties in tumor imaging in rats and displayed characteristics like being substrates for amino acid transport primarily by system L (Pickel et al., 2020).
• Another study on the stereoisomers of 1-amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic acid as PET imaging agents noted their significant tumor to normal brain tissue ratios in rats, indicating their potential in specific imaging applications (Pickel et al., 2021).

Isostere for Carboxylic Acid Functional Group:

• Cyclopentane-1,3-diones, structurally related to this compound, have been evaluated as isosteres for the carboxylic acid functional group. These compounds show potential in drug design due to their similar physical-chemical properties to carboxylic acids (Ballatore et al., 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).